Cas no 590376-39-9 (4-Allyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 590376-39-9
• MF: C₁₃H₁₅N₃S
• MW: 245.343301057816
• MDL: MFCD03946375
• CID: 874432
• Update Time: 2026-04-29

4-Allyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-phenethyl-4H-1,2,4-triazole-3-thiol
• 3-(2-phenylethyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol
• 5-(2-phenylethyl)-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-(2-phenylethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 5-(2-phenylethyl)-4-prop-2-enyl-1,2,4-triazole-3-thiol
• AC1MVRHH
• ALBB-003332
• BBL017106
• CTK8F5607
• MolPort-001-577-307
• ST060155

• MDL： MFCD03946375
• Inchi： InChI=1S/C13H15N3S/c1-2-10-16-12(14-15-13(16)17)9-8-11-6-4-3-5-7-11/h2-7H,1,8-10H2,(H,15,17)
• InChI Key： SUVDKGDAFNEOAN-UHFFFAOYSA-N
• SMILES： C=CCN1C(=NN=C1S)CCC2=CC=CC=C2

Computed Properties

• Exact Mass: 245.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 69.51000
• LogP: 2.53800

4-Allyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Allyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol

4-Allyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound 4-Allyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 590376-39-9) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic sulfur-containing compounds, specifically triazoles, which are known for their versatile reactivity and structural diversity. The molecule's structure features an allyl group at position 4 and a 2-phenylethyl group at position 5, both of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of triazole derivatives in drug discovery and material science due to their ability to form stable complexes with metal ions and their potential as ligands in coordination chemistry. The presence of the thiol (-SH) group in this compound further enhances its reactivity, making it a valuable precursor for the synthesis of more complex molecules with tailored functionalities.

One of the most intriguing aspects of 4-Allyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is its role in the development of novel materials with unique electronic properties. Researchers have explored its use as a building block for constructing metallopolymers and coordination networks, which are essential components in advanced materials such as sensors and catalysts.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes for this compound.

The chemical stability and reactivity of CAS No. 590376-39-9 make it an attractive candidate for applications in organic synthesis and medicinal chemistry. Its ability to undergo various transformations, such as thiolation and alkylation reactions, has been extensively studied in recent years.

Moreover, the compound's structural features have been leveraged in the design of new pharmaceutical agents targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential as a lead compound for drug development.

In conclusion, 4-Allyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 590376-39-9) is a versatile molecule with a wide range of applications across multiple disciplines. Its unique chemical properties and structural diversity continue to inspire innovative research directions, making it a valuable addition to the arsenal of modern chemistry.